2-(4-Chlorophenyl)-8-methyl-3-({[(2-thienylcarbonyl)oxy]imino}methyl)imidazo[1,2-a]pyridine

• IUPAC Name: [(E)-[2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridin-3-yl]methylideneamino] thiophene-2-carboxylate
• InChI: InChI=1S/C20H14ClN3O2S/c1-13-4-2-10-24-16(12-22-26-20(25)17-5-3-11-27-17)18(23-19(13)24)14-6-8-15(21)9-7-14/h2-12H,1H3/b22-12+
• InChI Key: OLGCZCAQTPBRIY-WSDLNYQXSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2C=NOC(=O)C3=CC=CS3)C4=CC=C(C=C4)Cl
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C2/C=N/OC(=O)C3=CC=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H14ClN3O2S
• Molecular Weight: 395.9 g/mol

Description

Imidazo[1,2-a]pyridines are a type of fused bicyclic heterocycles. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized from easily available chemicals using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. For example, a CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines consists of a pyridine ring fused with an imidazole ring. The exact structure of “2-(4-Chlorophenyl)-8-methyl-3-({[(2-thienylcarbonyl)oxy]imino}methyl)imidazo[1,2-a]pyridine” would include these rings along with the specified substituents.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can participate in various chemical reactions. For instance, they can be formed through the reaction between 2-chloropyridines and 2H-azirines. The exact reactions that “2-(4-Chlorophenyl)-8-methyl-3-({[(2-thienylcarbonyl)oxy]imino}methyl)imidazo[1,2-a]pyridine” can undergo would depend on its specific structure and the reaction conditions.

Scientific Research Applications

Organic Synthesis and Pharmaceutical Chemistry

• . These derivatives may exhibit diverse biological activities, making them promising candidates for drug development.

Metal-Free Oxidation

• Application : Researchers have explored metal-free oxidation strategies for modifying imidazo[1,2-a]pyridines. .

Continuous Flow Systems

• Application : Researchers have synthesized imidazo[1,2-a]pyridine-2-carboxylic acids using microreactor-based continuous flow systems. .

Solvent- and Catalyst-Free Synthesis

• Application : Water-mediated reactions under microwave irradiation have been explored for the synthesis of 2-phenylimidazo[1,2-a]pyridine. .

Future Directions

Imidazo[1,2-a]pyridines have a wide range of applications in medicinal chemistry, so future research may focus on developing new synthetic methods, exploring their biological activity, and designing new drugs based on this scaffold.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

Imidazo[1,2-a]pyridines are often used in the construction of various derivatives, suggesting they may interact with multiple biochemical pathways .